Cas no 1233335-84-6 ([(2R,3R,4R,5S)-3-(benzoyloxy)-5-bromo-4-fluoro-4-methyloxolan-2-yl]methyl benzoate)

• Product Name: [(2R,3R,4R,5S)-3-(benzoyloxy)-5-bromo-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
• CAS No: 1233335-84-6
• MF: C₂₀H₁₈BrFO₅
• MW: 437.256329059601
• MDL: MFCD30471692
• CID: 4564059
• PubChem ID: 126455416
• Update Time: 2024-11-04

[(2R,3R,4R,5S)-3-(benzoyloxy)-5-bromo-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Chemical and Physical Properties

Names and Identifiers

• ((2R,3R,4R,5R)-3-(benzoyloxy)-5-bromo-4-fluoro-4-methyltetrahydrofuran-2-yl)methyl benzoate
• [(2R,3R,4R,5R)-3-benzoyloxy-5-bromo-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
• [(2R,3R,4R,5S)-3-(benzoyloxy)-5-bromo-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
• AS-53374
• (2R)-2-Deoxy-2-fluoro-2-methyl-beta-D-erythro-pentofuranosyl bromide 3,5-dibenzoate
• A-D-erythro-Pentofuranosyl bromide, 2-deoxy-2-fluoro-2-methyl-, 3,5-dibenzoate, (2R)-
• D-erythro-Pentofuranosyl bromide, 2-deoxy-2-fluoro-2-methyl-, 3,5-dibenzoate, (2R)-
• AKOS037644412
• ((2R,3R,4R,5S)-3-(benzoyloxy)-5-bromo-4-fluoro-4-methyltetrahydrofuran-2-yl)methyl benzoate
• MFCD30471692
• [(2R,3R,4R,5S)-3-benzoyloxy-5-bromo-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
• beta-D-erythro-Pentofuranosyl bromide, 2-deoxy-2-fluoro-2-methyl-, 3,5-dibenzoate, (2R)-
• CS-0047734
• DTXSID301128006
• 1233335-84-6
• P16389
• I(2)-D-erythro-Pentofuranosyl bromide, 2-deoxy-2-fluoro-2-methyl-, 3,5-dibenzoate, (2R)-

• MDL： MFCD30471692
• Inchi： 1S/C20H18BrFO5/c1-20(22)16(27-18(24)14-10-6-3-7-11-14)15(26-19(20)21)12-25-17(23)13-8-4-2-5-9-13/h2-11,15-16,19H,12H2,1H3/t15-,16-,19+,20-/m1/s1
• InChI Key： BXKUNDXPWMNAMP-YAJHFMINSA-N
• SMILES： Br[C@@H]1[C@@](C)([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 436.03216 g/mol
• Monoisotopic Mass: 436.03216 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 61.8
• Molecular Weight: 437.3